Cas no 616236-63-6 (1H-Imidazole-1-propanol,acetate(ester)(9CI))

• Product Name: 1H-Imidazole-1-propanol,acetate(ester)(9CI)
• CAS No: 616236-63-6
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1017184
• PubChem ID: 45088992
• Update Time: 2025-04-20

1H-Imidazole-1-propanol,acetate(ester)(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanol,acetate(ester)(9CI)
• 3-(1H-Imidazol-1-yl)propyl acetate
• 616236-63-6
• SCHEMBL15506132

• Inchi： 1S/C8H12N2O2/c1-8(11)12-6-2-4-10-5-3-9-7-10/h3,5,7H,2,4,6H2,1H3
• InChI Key： GZRVIOYIVNCUDE-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCCN1C=NC=C1

Computed Properties

• Exact Mass: 168.09
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 0.2